Cas no 107811-50-7 (Benzaldehyde,4-ethoxy-5-methoxy-2-(1-methylethoxy)-)
107811-50-7 structure
Product Name:Benzaldehyde,4-ethoxy-5-methoxy-2-(1-methylethoxy)-
CAS No:107811-50-7
MF:C13H18O4
MW:238.279624462128
CID:159241
PubChem ID:183881
Update Time:2025-04-19
Benzaldehyde,4-ethoxy-5-methoxy-2-(1-methylethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde,4-ethoxy-5-methoxy-2-(1-methylethoxy)-
- 4-ethoxy-5-methoxy-2-propan-2-yloxybenzaldehyde
- DTXSID30148287
- 4-Ethoxy-5-methoxy-2-(1-methylethoxy)methanone
- 107811-50-7
- Methanone, 4-ethoxy-5-methoxy-2-(1-methylethoxy)-
-
- Inchi: 1S/C13H18O4/c1-5-16-13-7-11(17-9(2)3)10(8-14)6-12(13)15-4/h6-9H,5H2,1-4H3
- InChI Key: HTEKCLZUFIFXLQ-UHFFFAOYSA-N
- SMILES: O(C1C=C(C(=CC=1C=O)OC)OCC)C(C)C
Computed Properties
- Exact Mass: 238.12054
- Monoisotopic Mass: 238.121
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- Density: 1.068
- Boiling Point: 366.9°Cat760mmHg
- Flash Point: 161.7°C
- Refractive Index: 1.511
- PSA: 44.76
- LogP: 2.69360
Benzaldehyde,4-ethoxy-5-methoxy-2-(1-methylethoxy)- Related Literature
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
107811-50-7 (Benzaldehyde,4-ethoxy-5-methoxy-2-(1-methylethoxy)-) Related Products
- 67827-54-7(Benzaldehyde,2,4,5-triethoxy-)
- 100256-89-1(3-Ethoxy-2-propoxybenzaldehyde)
- 919016-99-2(8-methoxy-3,4-dihydro-2H-1,5-benzodioxepine-7-carbaldehyde)
- 66799-97-1(2-Ethoxy-3-methoxybenzaldehyde)
- 107811-48-3(4-Methoxy-2-(propan-2-yloxy)benzaldehyde)
- 75792-34-6(3-ethoxy-2-methoxybenzaldehyde)
- 75792-35-7(3-methoxy-2-(propan-2-yloxy)benzaldehyde)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk